Cas no 2090870-36-1 (Benzenemethanol, 3-bromo-2-chloro-5-iodo-)

• Product Name: Benzenemethanol, 3-bromo-2-chloro-5-iodo-
• CAS No: 2090870-36-1
• MF: C₇H₅BrClIO
• MW: 347.375472784042
• CID: 5212820
• Update Time: 2026-03-06

Benzenemethanol, 3-bromo-2-chloro-5-iodo- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-2-chloro-5-iodo-

• Inchi： 1S/C7H5BrClIO/c8-6-2-5(10)1-4(3-11)7(6)9/h1-2,11H,3H2
• InChI Key： XELBCSFLWYWAKA-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(I)=CC(Br)=C1Cl

Additional information on Benzenemethanol, 3-bromo-2-chloro-5-iodo-

Recent Advances in the Study of Benzenemethanol, 3-bromo-2-chloro-5-iodo- (CAS: 2090870-36-1)

The compound Benzenemethanol, 3-bromo-2-chloro-5-iodo- (CAS: 2090870-36-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead compound in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of complex organic molecules. Its halogen-rich structure makes it particularly valuable for cross-coupling reactions, which are pivotal in the construction of biologically active compounds. Researchers have successfully utilized 2090870-36-1 in the synthesis of novel heterocyclic compounds, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that Benzenemethanol, 3-bromo-2-chloro-5-iodo- exhibits promising antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed significant activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a scaffold for developing new antibiotics to combat drug-resistant infections.

Furthermore, computational docking studies have indicated that this compound may interact with specific protein targets involved in inflammatory pathways. This has sparked interest in its potential application as an anti-inflammatory agent, with several research groups currently exploring its mechanism of action at the molecular level. The compound's ability to modulate key enzymes in the arachidonic acid pathway is particularly noteworthy.

The pharmaceutical industry has taken notice of these developments, with several companies filing patents for novel synthetic routes and formulations involving 2090870-36-1. Recent patent applications highlight improved methods for its large-scale production, addressing previous challenges in yield and purity. These advancements are expected to facilitate further research and potential clinical applications.

Despite these promising developments, challenges remain in fully characterizing the compound's pharmacological profile. Current research efforts are focused on understanding its pharmacokinetics and toxicity profile, which will be crucial for determining its suitability as a drug candidate. Ongoing studies are employing advanced analytical techniques, including LC-MS and NMR spectroscopy, to elucidate its metabolic pathways in biological systems.

In conclusion, Benzenemethanol, 3-bromo-2-chloro-5-iodo- represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. As research progresses, this compound may yield valuable insights for the development of new therapeutic agents targeting infectious diseases and inflammatory conditions.